Cas no 2168525-36-6 (2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid)

2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid structure
2168525-36-6 structure
Product Name:2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid
CAS No:2168525-36-6
MF:C7H10O3
MW:142.152502536774
CID:6320437
PubChem ID:22617113
Update Time:2024-03-01

2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-oxabicyclo[2.2.1]heptane-3-carboxylic acid
    • 2168525-36-6
    • EN300-761121
    • SCHEMBL3495093
    • 2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid
    • Inchi: 1S/C7H10O3/c8-7(9)6-4-1-2-5(3-4)10-6/h4-6H,1-3H2,(H,8,9)
    • InChI Key: KRCHMJFNEXQNMX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)C2CCC1C2

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5Ų

2-Oxabicyclo[2.2.1]heptane-3-carboxylic acid Pricemore >>

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